Cas no 1804494-16-3 (2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde
• CAS No: 1804494-16-3
• MF: C₈H₃F₃N₂O
• MW: 200.117431879044
• CID: 4874993
• Update Time: 2025-06-26

2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde

• Inchi： 1S/C8H3F3N2O/c9-7-5(8(10)11)1-4(3-14)13-6(7)2-12/h1,3,8H
• InChI Key： YTIKHJIISHSVOV-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)N=C(C=O)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde

Introduction to 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde (CAS No. 1804494-16-3)

2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde (CAS No. 1804494-16-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl substitution, and fluoropyridine core, exhibits a broad spectrum of potential applications in drug discovery and development. The presence of multiple fluorine atoms and a carboxaldehyde moiety makes it an intriguing candidate for further exploration in synthetic chemistry and bioactivity studies.

The structural motif of 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde positions it as a valuable intermediate in the synthesis of more complex molecules. The cyano group at the 2-position and the carboxaldehyde functionality at the 6-position provide reactive sites for further chemical transformations, enabling the construction of intricate pharmacophores. Additionally, the difluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, adds another layer of utility to this compound.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced bioavailability and improved pharmacokinetic properties. Fluoropyridines, in particular, have been extensively studied for their role in developing antiviral, anticancer, and anti-inflammatory agents. The introduction of fluorine atoms into the pyridine ring can modulate electronic properties, lipophilicity, and binding interactions with biological targets. This has led to the exploration of various substituted fluoropyridines as key building blocks in medicinal chemistry.

One of the most compelling aspects of 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde is its potential as a scaffold for drug design. The carboxaldehyde group can serve as a site for condensation reactions with amine-containing compounds, leading to Schiff base derivatives that have shown promise in various therapeutic applications. Furthermore, the cyano group can participate in nucleophilic addition reactions, allowing for further diversification of the molecular structure.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of such compounds with greater accuracy. Molecular modeling studies suggest that 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. These predictions are supported by experimental data from related compounds, which have demonstrated similar bioactivities.

The synthesis of 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have made it increasingly feasible to construct complex fluorinated molecules efficiently.

In conclusion, 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde (CAS No. 1804494-16-3) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential bioactivities make it an attractive starting point for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated heterocycles, compounds like this are likely to play an increasingly important role in drug discovery and development.